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Compound of Interest

Compound Name: 2,4-Dibromo-8-nitroquinoline

Cat. No.: B12819415

Get Quote

High-Value Scaffold for SNAr-Driven Pharmacophore
Assembly[1]
Executive Summary & Chemical Identity[2][3]
2,4-Dibromo-8-nitroquinoline is an electron-deficient heterocyclic scaffold utilized primarily as

a regioselective electrophile in the synthesis of bioactive quinoline derivatives. Its utility stems

from the electronic interplay between the 8-nitro substituent and the 2,4-dibromo positions,

which creates a distinct reactivity gradient for Nucleophilic Aromatic Substitution (SNAr).

While the 2,4-dichloro-8-nitroquinoline analogue is widely cataloged under CAS 885687-31-0,

the dibromo variant is frequently synthesized as a transient intermediate or custom research

chemical to leverage the superior leaving group ability of bromide in difficult substitutions.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Data / Description

Chemical Name 2,4-Dibromo-8-nitroquinoline

Analog CAS (Cl)
885687-31-0 (Refers to 2,4-Dichloro-8-

nitroquinoline)

Molecular Formula C9H4Br2N2O2

Molecular Weight ~331.95 g/mol

Appearance
Yellow to orange crystalline solid (Characteristic

of nitro-quinolines)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in non-polar alkanes.

Primary Hazard
Skin/Eye Irritant, Potential Mutagen (Alkylating

agent behavior).

Synthetic Architecture
To ensure high regiochemical fidelity, the "De Novo Assembly" route (Method A) is preferred

over direct nitration of 2,4-dibromoquinoline, which often yields inseparable mixtures of 5-nitro

and 8-nitro isomers.

Method A: Dehydrative Bromination (Recommended)
This protocol utilizes 8-nitro-4-hydroxy-2-quinolone (also known as 8-nitro-2,4-quinolinediol) as

the fixed regiochemical precursor.

Reagents & Conditions:
Precursor: 8-Nitro-4-hydroxy-2-quinolone

Brominating Agent: Phosphorus Oxybromide (POBr3)

Solvent: Toluene or 1,2-Dichloroethane (DCE)

Catalyst: DMF (Cat.)
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Temp: 100–110 °C (Reflux)

Step-by-Step Protocol:
Setup: In a dry round-bottom flask equipped with a condenser and drying tube (CaCl2),

suspend 8-nitro-4-hydroxy-2-quinolone (1.0 equiv) in anhydrous Toluene (10 V).

Activation: Add POBr3 (2.5 equiv) portion-wise to control exotherm. Add 2-3 drops of

anhydrous DMF.

Reaction: Heat the mixture to reflux (110 °C). The suspension should clear as the di-bromo

species forms. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).

Note: The 2-bromo position forms slower than the 4-bromo; ensure complete consumption

of the intermediate monobromo species.

Quench: Cool to 0 °C. Pour the reaction mixture slowly onto crushed ice/NaHCO3 slurry.

Caution: Violent hydrolysis of excess POBr3 occurs.

Isolation: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO4, and

concentrate in vacuo.

Purification: Recrystallize from Ethanol/Acetonitrile or purify via flash column

chromatography (Silica gel).

Visualization: Synthetic Pathway
The following diagram outlines the logical flow from the aniline precursor to the final scaffold.
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Figure 1: Directed synthesis ensuring the 8-nitro regiochemistry is locked prior to halogenation.
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Reactivity & Functionalization: The SNAr
Gradient[9]
The core value of 2,4-dibromo-8-nitroquinoline lies in its differential electrophilicity.

The C4 Position: Most reactive. The nitrogen atom of the quinoline ring exerts a para-like

electron-withdrawing effect, making C4 highly susceptible to nucleophilic attack.[1]

The C2 Position: Less reactive than C4, but activatable under higher temperatures or

stronger basic conditions.

The 8-Nitro Group: Strongly withdraws electron density from the benzene ring, which

inductively activates both C2 and C4 (more so than in non-nitro quinolines), allowing for

milder reaction conditions.

Validated Workflow: Regioselective Substitution
To synthesize a library of 2,4-disubstituted quinolines, researchers must exploit this gradient

sequentially.

Step 1: C4-Substitution (Kinetic Control)

Nucleophile: Amines (R-NH2), Thiols (R-SH).

Conditions: 0 °C to RT, THF or DCM, 1.0 equiv Base (TEA).

Outcome: Exclusive formation of the 4-substituted-2-bromo-8-nitroquinoline.

Step 2: C2-Substitution (Thermodynamic/Forcing)

Nucleophile: Second amine or alkoxide.

Conditions: Reflux in Ethanol or DMF, excess nucleophile.

Outcome: Displacement of the remaining C2-bromide.

Visualization: Reactivity Map
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Figure 2: Sequential functionalization logic exploiting the C4 > C2 electrophilicity gap.

Therapeutic Applications
The 2,4-dibromo-8-nitroquinoline scaffold is a critical intermediate in the discovery of:
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Antikinetoplastid Agents: Derivatives of 8-nitroquinoline have shown potent activity against

Leishmania and Trypanosoma species. The 8-nitro group is often bioactivated by

nitroreductases (NTR) within the parasite, leading to cytotoxic radical species.

Kinase Inhibitors: The quinoline core mimics the adenine ring of ATP. Substitution at C4 with

solubilizing amines allows for interaction with the hinge region of kinases.

Antimalarials: Reduction of the 8-nitro group to an 8-amino moiety provides access to

Primaquine-like analogues, essential for targeting the liver stage of Plasmodium vivax.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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